Cas no 52090-71-8 (5-Methoxy-1H-pyrazolo[4,3-b]pyridine)

• Product Name: 5-Methoxy-1H-pyrazolo[4,3-b]pyridine
• CAS No: 52090-71-8
• Molecular Formula: C₇H₇N₃O
• Molecular Weight: 149.14998
• MDL: MFCD10696862
• CID: 365840
• PubChem ID: 52987829

5-Methoxy-1H-pyrazolo[4,3-b]pyridine Properties

Names and Identifiers

• 5-Methoxy-1H-pyrazolo[4,3-b]pyridine
• 1H-Pyrazolo[4,3-b]pyridine,5-methoxy-
• 5-Methoxy-1H-pyrazolo<4,3-b>pyridin
• DTXSID80680980
• MFCD10696862
• FT-0760680
• AS-77883
• J-517667
• CCA09071
• 5-Methoxy-2H-pyrazolo[4,3-b]pyridine
• CS-W000660
• UIANJOQZAUCZCR-UHFFFAOYSA-N
• SCHEMBL16516987
• EN300-3197009
• PB17758
• 52090-71-8
• AKOS006303155
• DB-031612

• MDL： MFCD10696862
• InChIKey： UIANJOQZAUCZCR-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7N3O/c1-11-7-3-2-5-6(9-7)4-8-10-5/h2-4H,1H3,(H,8,10)
• SMILES： COC1=CC=C2NN=CC2=N1

Computed Properties

• Exact Mass: 149.05900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 149.059
• Heavy Atom Count: 11
• Complexity: 142
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 50.8A^2

Experimental Properties

• LogP: 0.96650
• PSA: 50.80000
• Refractive Index: 1.658
• Boiling Point: 299.3±20.0 ºC (760 Torr),
• Flash Point: 109.8±12.0 ºC,
• Solubility: Slightly soluble (2.2 g/l) (25 º C),
• Density: 1.327±0.06 g/cm3 (20 ºC 760 Torr),

5-Methoxy-1H-pyrazolo[4,3-b]pyridine Security Information

5-Methoxy-1H-pyrazolo[4,3-b]pyridine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%